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Compound of Interest

Compound Name: D-Alanine-3-13C

Cat. No.: B159066 Get Quote

Essential Safety and Handling Guide for D-Alanine-
3-13C
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling D-Alanine-3-13C. The following procedures and

recommendations are designed to ensure safe operational handling and disposal of this

compound.

Substance Identification:

Product Name: D-Alanine-3-13C

Synonyms: D-2-Aminopropionic acid-3-13C

CAS Number: 131157-42-1 (for DL-Alanine-3-13C)

Molecular Formula: C₂¹³CH₇NO₂

Molecular Weight: 90.09 g/mol

Hazard Identification: According to available Safety Data Sheets (SDS), D-Alanine-3-13C is

not classified as a hazardous substance or mixture.[1][2] However, it is recommended to

handle all chemicals with care in a laboratory setting. One SDS notes that DL-Alanine-3-13C

may be harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[3]
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Personal Protective Equipment (PPE)
Consistent with good laboratory practice, the following personal protective equipment should

be worn when handling D-Alanine-3-13C. A risk assessment should be conducted for specific

procedures to determine if additional protection is required.[4]

PPE Category Item Specifications and Use

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be ANSI Z87.1 compliant.

[5] Provides protection from

splashes and dust.[6] A face

shield should be worn in

addition to safety glasses or

goggles if there is a significant

splash hazard.[4][5]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact.[4] For

prolonged or direct contact,

consider double-gloving or

using thicker, chemical-

resistant gloves.[6] Always

wash hands after removing

gloves.

Body Protection Laboratory Coat
Protects skin and clothing from

potential spills.[6][7]

Respiratory Protection
Not generally required under

normal use.

Use in a well-ventilated area.

[3] If dust is generated and

engineering controls (like a

fume hood) are not sufficient, a

NIOSH-approved respirator

may be necessary.

Foot Protection Closed-Toe Shoes

Essential for preventing

injuries from spills or dropped

objects.[6][7]
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Handling and Storage
Safe Handling:

Avoid inhalation of dust and contact with eyes and skin.[3]

Ensure adequate ventilation in the handling area.[3]

Wash hands thoroughly after handling the substance.[1]

Do not eat, drink, or smoke in the laboratory.[3]

Storage:

Keep the container tightly sealed.

Store in a cool, dry, and well-ventilated area.[3]

Recommended storage temperature is often -20°C for powder or -80°C when in solvent.[3]

Accidental Release Measures
In the event of a spill:

Ensure the area is well-ventilated.

Wear appropriate PPE as outlined above.

For a solid spill, sweep up the material and place it into a suitable, labeled container for

disposal.[8][9] Avoid generating dust.

For a solution, absorb the spill with an inert material (e.g., diatomite, universal binders).[3]

Decontaminate the spill surface.

Prevent the substance from entering drains or water courses.[1][3]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.[1]
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Do not mix with other waste.[1]

Leave the chemical in its original container if possible.[1]

Handle uncleaned, empty containers as you would the product itself.[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling and disposing of D-
Alanine-3-13C in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

1. Don PPE
(Lab Coat, Gloves, Safety Glasses)

2. Prepare Well-Ventilated Workspace

3. Weigh D-Alanine-3-13C

4. Perform Experimental Procedure

5. Decontaminate Work Area

6. Segregate Waste into Labeled Container

7. Doff PPE

8. Wash Hands

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of D-Alanine-3-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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